Cas no 2171340-26-2 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid)
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
- EN300-1492544
- 2171340-26-2
- 5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-16(2)24(25(31)27-13-12-17(3)14-23(29)30)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t17?,24-/m1/s1
- InChI Key: LWPIVKUUCOTRNO-FZYLFJGDSA-N
- SMILES: O(C(N[C@@H](C(NCCC(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 660
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492544-0.05g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-0.1g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-0.25g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-0.5g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-1.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-2.5g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-5.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-10.0g |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1492544-50mg |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-1492544-100mg |
5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylpentanoic acid |
2171340-26-2 | 100mg |
$804.0 | 2023-09-28 |
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid
5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171340-26-2, known as 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid, is a highly specialized amino acid derivative. This molecule is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the second carbon, and a branched alkyl chain. The presence of the Fmoc group suggests that this compound is likely used in peptide synthesis or as an intermediate in the development of bioactive molecules.
Recent studies have highlighted the importance of chiral amino acids in drug discovery and biotechnology. The (2R) configuration in this compound indicates its potential role in enantioselective reactions or as a building block for chiral drugs. The Fmoc group, a well-known protecting group in peptide chemistry, ensures stability during synthesis while allowing precise control over the reaction sequence. This makes the compound particularly valuable in the construction of complex peptides and proteins with defined stereochemistry.
The structural complexity of 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid also lends itself to applications in drug delivery systems and biomaterials. Researchers have explored the use of similar compounds in creating self-assembling peptides that form nanofibers or hydrogels, which are promising for tissue engineering and drug delivery applications. The methyl groups present in the molecule may contribute to its hydrophobicity, enhancing its ability to interact with lipid membranes or other biological interfaces.
From a synthetic perspective, the preparation of this compound involves multi-step processes that require meticulous control over stereochemistry and functional group compatibility. The introduction of the Fmoc group typically involves a coupling reaction between the amino acid derivative and fluorenylmethyloxycarbonyl chloride (FmocCl). This step is critical for protecting the amine functionality while maintaining the integrity of other reactive groups in the molecule.
Recent advancements in asymmetric synthesis have enabled more efficient routes to chiral amino acids like this one. Techniques such as enzymatic resolution, dynamic kinetic resolution, and organocatalysis are being increasingly employed to produce enantiopure compounds with high yield and selectivity. These methods not only reduce environmental impact but also align with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.
In terms of biological activity, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid may exhibit unique properties due to its structure. The Fmoc group can influence solubility and bioavailability, while the chiral center introduces stereochemical diversity that can modulate interactions with biological targets such as enzymes or receptors. Preclinical studies on similar compounds suggest potential applications in treating neurological disorders, cancer, and infectious diseases.
The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies can predict its binding affinity to target proteins, optimize its pharmacokinetic profile, and guide rational drug design efforts. Such insights are invaluable for accelerating drug discovery pipelines and improving therapeutic outcomes.
In conclusion, 5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid represents a cutting-edge molecule at the intersection of organic synthesis, medicinal chemistry, and biotechnology. Its unique structure and functional groups make it a versatile tool for advancing peptide-based therapies and exploring novel biological pathways. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs and driving innovation in the pharmaceutical industry.
2171340-26-2 (5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)